Cas no 86579-35-3 (N-phenyl-N'-[4-(1,1,3,3-tetramethylbutyl)phenyl]benzene-1,4-diamine)

• Product Name: N-phenyl-N'-[4-(1,1,3,3-tetramethylbutyl)phenyl]benzene-1,4-diamine
• CAS No: 86579-35-3
• MF: C₂₆H₃₂N₂
• MW: 372.545686721802
• CID: 991760
• PubChem ID: 3021116
• Update Time: 2025-04-20

N-phenyl-N'-[4-(1,1,3,3-tetramethylbutyl)phenyl]benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-phenyl-N'-[4-(1,1,3,3-tetramethylbutyl)phenyl]benzene-1,4-diamine
• 1-N-phenyl-4-N-[4-(2,4,4-trimethylpentan-2-yl)phenyl]benzene-1,4-diamine
• N1-Phenyl-N4-[4-(1,1,3,3-tetramethylbutyl)phenyl]-1,4-benzenediamine
• EINECS 289-250-1
• N-Phenyl-N'-(4-(1,1,3,3-tetramethylbutyl)phenyl)benzene-1,4-diamine
• QE484ZQ4W9
• DTXSID70235680
• NS00039135
• 1,4-Benzenediamine, N1-phenyl-N4-[4-(1,1,3,3-tetramethylbutyl)phenyl]-
• 86579-35-3
• FANJOUDFTDBLDM-UHFFFAOYSA-N

• Inchi： 1S/C26H32N2/c1-25(2,3)19-26(4,5)20-11-13-22(14-12-20)28-24-17-15-23(16-18-24)27-21-9-7-6-8-10-21/h6-18,27-28H,19H2,1-5H3
• InChI Key： FANJOUDFTDBLDM-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC(=CC=1)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 372.256549
• Monoisotopic Mass: 372.256549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 8.4

Experimental Properties

• Density: 1.051
• Boiling Point: 518.3°C at 760 mmHg
• Flash Point: 309.6°C
• Refractive Index: 1.604